2-(2-Ethoxyethoxy)ethyl acetate
Overview
Description
Synthesis Analysis
The synthesis of 2-(2-Ethoxyethoxy)ethyl acetate and similar compounds involves various chemical reactions, highlighting the versatility and reactivity of these molecules. For instance, 1-[(2-Vinyloxy)ethoxy]ethyl acetate was prepared by an addition reaction between ethylene glycol divinyl ether and acetic acid, demonstrating the compound's capability for forming dendritic polymers through self-condensing cationic polymerization in the presence of a Lewis acid activator like zinc chloride (Zhang & Ruckenstein, 1997). Similarly, ethyl 2-[(2-amino-3-cyano-4-phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate synthesis involves condensation and reduction processes, indicative of the compound's broad synthetic applicability (Liu et al., 2018).
Molecular Structure Analysis
The molecular structure and conformation of 2-(2-Ethoxyethoxy)ethyl acetate and its derivatives are crucial for understanding their chemical behavior. Studies on related compounds, such as ethyl 2,2-dihydroxy-2-(3-oxo-3,4-dihydroquinoxalin-2-yl)acetate, reveal complex intramolecular interactions and hydrogen bonding, which contribute to their stability and reactivity (Ferfra et al., 2000).
Chemical Reactions and Properties
2-(2-Ethoxyethoxy)ethyl acetate participates in diverse chemical reactions, showcasing its functional utility. For example, it reacts with alcohols in the presence of silver carbonate to produce alkoxymethoxy derivatives (Aitken et al., 1986). This reactivity pattern is essential for the synthesis of compounds with specific functional groups.
Physical Properties Analysis
The physical properties of 2-(2-Ethoxyethoxy)ethyl acetate, such as solubility in supercritical CO2, are influenced by temperature and pressure. Studies demonstrate that its solubility increases with temperature, exhibiting type-I phase behavior, which is critical for applications in supercritical fluid technologies (Kim et al., 2014).
Chemical Properties Analysis
The chemical properties of 2-(2-Ethoxyethoxy)ethyl acetate, such as its reactivity with various reagents and participation in polymerization processes, underscore its utility in creating novel materials and chemicals. The compound's ability to undergo cationic polymerization to form dendritic polymers is particularly notable for materials science (Zhang & Ruckenstein, 1997).
Scientific Research Applications
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Organic Synthesis
- Application : 2-(2-Ethoxyethoxy)ethyl acetate is used in organic synthesis . It is often used as a component in the synthesis of various organic compounds .
- Method of Application : The specific method of application can vary greatly depending on the particular synthesis being performed. Generally, it would be used as a solvent or reagent in the reaction .
- Results : The outcomes of these syntheses would depend on the specific reactions being carried out. In general, the use of 2-(2-Ethoxyethoxy)ethyl acetate can aid in the successful synthesis of the desired organic compounds .
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Polymer Science
- Application : 2-(2-Ethoxyethoxy)ethyl acetate may be used as a component to reduce the minimal film forming temperature (MTF) during poly (vinyl acetate) (PVAc) based composite film preparation .
- Method of Application : In this application, 2-(2-Ethoxyethoxy)ethyl acetate would be mixed with the other components of the composite film. The mixture would then be heated to the minimal film forming temperature .
- Results : The use of 2-(2-Ethoxyethoxy)ethyl acetate in this way can help to ensure that the composite film forms properly at the desired temperature .
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Absorbent Material
- Application : Diethylene glycol monoethyl ether acetate [2-(2-Ethoxyethoxy)ethyl acetate] is an absorbent having high-boiling point. It helps in improving the CO2 solubility as it is rich in carbonyl and ether groups .
- Method of Application : This compound can be used in systems where CO2 absorption is required. The specific method of application would depend on the system .
- Results : The use of 2-(2-Ethoxyethoxy)ethyl acetate can increase the solubility of CO2, making it more effective as an absorbent in these systems .
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Metal and Furniture Paint Solvents
- Application : 2-(2-Ethoxyethoxy)ethyl acetate is mainly used as a solvent in metal and furniture paints .
- Method of Application : This compound is mixed with the paint to improve its application properties .
- Results : The use of 2-(2-Ethoxyethoxy)ethyl acetate can enhance the quality of the paint application, resulting in a smoother and more durable finish .
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Textile Industry
- Application : It is a component of wood stains for wood, for setting the twist and conditioning yarns and cloth, in textile printing, textile soaps .
- Method of Application : This compound is used in various stages of textile processing, including dyeing, printing, and finishing .
- Results : The use of 2-(2-Ethoxyethoxy)ethyl acetate can improve the quality of the textiles, enhancing their color, durability, and finish .
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Cosmetics Industry
- Application : 2-(2-Ethoxyethoxy)ethyl acetate is used as a penetration enhancer in cosmetics .
- Method of Application : This compound is added to cosmetic formulations to improve the absorption of the other ingredients into the skin .
- Results : The use of 2-(2-Ethoxyethoxy)ethyl acetate can enhance the effectiveness of cosmetic products by improving the delivery of active ingredients .
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Dyes, Paints, Inks, and Resins Solvent
- Application : It is used as a solvent for dyes, nitrocellulose, paints, inks, and resins .
- Method of Application : This compound is mixed with the dyes, paints, inks, or resins to improve their application properties .
- Results : The use of 2-(2-Ethoxyethoxy)ethyl acetate can enhance the quality of the application, resulting in a smoother and more durable finish .
-
Wood Stains and Lacquers
- Application : It is a component of wood stains for wood and lacquers .
- Method of Application : This compound is mixed with the wood stains or lacquers to improve their application properties .
- Results : The use of 2-(2-Ethoxyethoxy)ethyl acetate can enhance the quality of the application, resulting in a smoother and more durable finish .
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Brake Fluids
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Hard Surface Cleaning Agent
- Application : It is used in metal, glass, and other hard surface cleaning agents .
- Method of Application : This compound is mixed with the cleaning agents to improve their cleaning properties .
- Results : The use of 2-(2-Ethoxyethoxy)ethyl acetate can enhance the cleaning effectiveness of these agents .
Safety And Hazards
When handling 2-(2-Ethoxyethoxy)ethyl acetate, personal protective equipment/face protection should be worn. It should not get in eyes, on skin, or on clothing. Ingestion and inhalation should be avoided. Containers should be kept tightly closed in a dry, cool, and well-ventilated place. It should be kept away from heat, sparks, and flame .
properties
IUPAC Name |
2-(2-ethoxyethoxy)ethyl acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O4/c1-3-10-4-5-11-6-7-12-8(2)9/h3-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPZWZCWUIYYYBU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCOCCOC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16O4 | |
Record name | DIETHYLENE GLYCOL ETHYL ETHER ACETATE | |
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DSSTOX Substance ID |
DTXSID6026905 | |
Record name | 2-(2-Ethoxyethoxy)ethyl acetate | |
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Molecular Weight |
176.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Diethylene glycol ethyl ether acetate is a colorless liquid. (USCG, 1999), Liquid, Colorless liquid; [Hawley] Hygroscopic; [HSDB], A colorless liquid. | |
Record name | DIETHYLENE GLYCOL ETHYL ETHER ACETATE | |
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Record name | Ethanol, 2-(2-ethoxyethoxy)-, 1-acetate | |
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Record name | 2-(2-Ethoxyethoxy)ethyl acetate | |
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Boiling Point |
423.32 °F at 760 mmHg (USCG, 1999), 218.5 °C, 423.32 °F | |
Record name | DIETHYLENE GLYCOL ETHYL ETHER ACETATE | |
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Record name | 2-(2-ETHOXYETHOXY)ETHYL ACETATE | |
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Record name | DIETHYLENE GLYCOL MONOETHYL ETHER ACETATE (CARBITOL ACETATE) | |
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Flash Point |
230 °F (USCG, 1999), 241 °F (116 °C) OC, 230 °F | |
Record name | DIETHYLENE GLYCOL ETHYL ETHER ACETATE | |
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Record name | 2-(2-ETHOXYETHOXY)ETHYL ACETATE | |
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Solubility |
Miscible with water, alcohol, ether, most oils, Very soluble in acetone, ethyl ether, ethanol, In water, 1.0X10+6 mg/L at 20 °C /miscible/ | |
Record name | 2-(2-ETHOXYETHOXY)ETHYL ACETATE | |
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Density |
1.0114 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.0096 g/cu cm at 20 °C, 1.0114 | |
Record name | DIETHYLENE GLYCOL ETHYL ETHER ACETATE | |
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Vapor Density |
6.07 (Air = 1) | |
Record name | 2-(2-ETHOXYETHOXY)ETHYL ACETATE | |
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Vapor Pressure |
0.09 [mmHg], 9.89X10-2 mm Hg at 20 °C | |
Record name | 2-(2-Ethoxyethoxy)ethyl acetate | |
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Product Name |
2-(2-Ethoxyethoxy)ethyl acetate | |
Color/Form |
Colorless liquid | |
CAS RN |
112-15-2 | |
Record name | DIETHYLENE GLYCOL ETHYL ETHER ACETATE | |
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Record name | 2-(2-Ethoxyethoxy)ethyl acetate | |
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Record name | 2-(2-ethoxyethoxy)ethyl acetate | |
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Record name | DIETHYLENE GLYCOL MONOETHYL ETHER ACETATE | |
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Record name | 2-(2-ETHOXYETHOXY)ETHYL ACETATE | |
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Melting Point |
-13 °F (USCG, 1999), -25 °C, -13 °F | |
Record name | DIETHYLENE GLYCOL ETHYL ETHER ACETATE | |
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Retrosynthesis Analysis
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.